6-amino-4-(2-hydroxy-5-nitrophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• IUPAC Name: 6-amino-4-(2-hydroxy-5-nitrophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C14H11N5O4/c1-6-11-12(8-4-7(19(21)22)2-3-10(8)20)9(5-15)13(16)23-14(11)18-17-6/h2-4,12,20H,16H2,1H3,(H,17,18)
• InChI Key: HCMMSRCSIONQCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(C(=C(OC2=NN1)N)C#N)C3=C(C=CC(=C3)[N+](=O)[O-])O
• Molecular Formula: C14H11N5O4
• Molecular Weight: 313.27 g/mol

Description

The compound “6-amino-4-(2-hydroxy-5-nitrophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile” is a complex organic molecule that contains several functional groups. These include an amino group (-NH2), a hydroxy group (-OH), a nitro group (-NO2), a methyl group (-CH3), a pyrano group, a pyrazole group, and a carbonitrile group (-C≡N). The presence of these functional groups suggests that this compound could have a variety of chemical properties and potential uses.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. X-ray diffraction analysis could be used to establish the molecular and crystal structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the amino group might participate in acid-base reactions, the nitro group could undergo reduction reactions, and the carbonitrile group might be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like -OH, -NH2, and -NO2 would likely make the compound soluble in polar solvents.

Scientific Research Applications

Antiviral Activity

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Anti-HIV Activity

• 6-Amino-3-methyl-4-(2-nitrophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives were screened for anti-HIV activity. .

Calcium Channel Blockers

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Heterocyclic Chemistry

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would involve interacting with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it showed promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.